Cas no 90656-45-4 ( )
structure
Product Name:
CAS No:90656-45-4
MF:C13H9Cl2NO2
MW:282.122061491013
CID:995011
PubChem ID:292746
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-(4-chloroanilino)benzoic acid
- HPHVQTWDTOJVKU-UHFFFAOYSA-N
- 90656-45-4
- NSC-158696
- DTXSID90303517
- 4-chloro-2-[(4-chlorophenyl)amino]benzoic acid
- 4-Chloro-2-(4-chloroanilino)benzoic acid #
- 4',5-Dichlorodiphenylamine-2-carboxylic acid
- NSC158696
-
-
- Inchi: 1S/C13H9Cl2NO2/c14-8-1-4-10(5-2-8)16-12-7-9(15)3-6-11(12)13(17)18/h1-7,16H,(H,17,18)
- InChI Key: HPHVQTWDTOJVKU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)O)=C(C=1)NC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 281.0010339g/mol
- Monoisotopic Mass: 281.0010339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 49.3Ų
Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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